molecular formula C14H15NO2S B8410610 Ethyl 2-methyl-4-(2-methylphenyl)-1,3-thiazole-5-carboxylate CAS No. 936128-25-5

Ethyl 2-methyl-4-(2-methylphenyl)-1,3-thiazole-5-carboxylate

Cat. No.: B8410610
CAS No.: 936128-25-5
M. Wt: 261.34 g/mol
InChI Key: XEYFXPOQEFQTDF-UHFFFAOYSA-N
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Description

Ethyl 2-methyl-4-(2-methylphenyl)-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C14H15NO2S and its molecular weight is 261.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

936128-25-5

Molecular Formula

C14H15NO2S

Molecular Weight

261.34 g/mol

IUPAC Name

ethyl 2-methyl-4-(2-methylphenyl)-1,3-thiazole-5-carboxylate

InChI

InChI=1S/C14H15NO2S/c1-4-17-14(16)13-12(15-10(3)18-13)11-8-6-5-7-9(11)2/h5-8H,4H2,1-3H3

InChI Key

XEYFXPOQEFQTDF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=C(S1)C)C2=CC=CC=C2C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 2-bromo-3-oxo-3-o-tolyl-propionic acid ethyl ester (2.74 g, 9.60 mmol, 1.0 equiv) and thioacetamide (0.76 g, 10.1 mmol, 1.05 equiv) in ethanol (30 mL) was heated to reflux for 4 hours. The cooled mixture was filtered and concentrated under vacuum. The residue was partitioned between ethyl acetate and water and the organic phase was separated and then washed with saturated aqueous sodium chloride solution. The collected organic was dried over magnesium sulphate, filtered, and concentrated under vacuum. The resultant residue was purified by flash column chromatography on silica gel (gradient: 0 to 20% ethyl acetate in pentane) to afford 0.84 g (34%) of 2-methyl-4-o-tolyl-thiazole-5-carboxylic acid ethyl ester as an oil. LCMS (ESI) m+H=261.9; 1H NMR (400 MHz, CDCl3) δ: 7.31-7.18 (m, 4H), 4.16 (q, 2H), 2.76 (s, 3H), 2.18 (s, 3H), 1.14 (t, 3H).
Name
2-bromo-3-oxo-3-o-tolyl-propionic acid ethyl ester
Quantity
2.74 g
Type
reactant
Reaction Step One
Quantity
0.76 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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